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Compound of Interest

Compound Name: VY-3-135

Cat. No.: B7715557 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of research compounds is paramount. This document provides essential, immediate

safety and logistical information for the handling of VY-3-135, a potent and orally active ACSS2

inhibitor used in cancer research.[1][2] The following procedural guidance is designed to be a

preferred source for laboratory safety and chemical handling, fostering a culture of safety and

precision.

Personal Protective Equipment (PPE) and
Engineering Controls
While VY-3-135 is shipped as a non-hazardous chemical, it is crucial to adhere to standard

laboratory safety protocols to minimize exposure and prevent contamination.[3] The following

table summarizes the recommended personal protective equipment and engineering controls

when handling VY-3-135 powder and solutions.
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Item Specification Purpose

Gloves
Nitrile or other chemical-

resistant gloves

Protects skin from direct

contact.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

airborne particles.

Lab Coat Standard laboratory coat
Protects skin and clothing from

contamination.

Ventilation Chemical fume hood

Recommended when weighing

the powder or preparing stock

solutions to minimize inhalation

of airborne particles.

Operational Plan: From Receipt to Experimentation
A systematic approach to handling VY-3-135 ensures both safety and experimental integrity.

Receiving and Storage
Upon receipt, visually inspect the container for any damage. VY-3-135 is a solid powder.[3][4]

Recommended storage conditions are critical for maintaining the compound's stability.

Form
Storage

Temperature
Duration Additional Notes

Solid Powder -20°C
Long-term (months to

years)

Store in a dry, dark

place.[3]

0 - 4°C
Short-term (days to

weeks)

Stock Solution -80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.[1]

-20°C Up to 1 month
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Preparation of Stock Solutions
VY-3-135 is typically dissolved in dimethyl sulfoxide (DMSO) to prepare a concentrated stock

solution.[2]

Experimental Protocol: Preparation of a 10 mM DMSO Stock Solution

Materials:

VY-3-135 powder (Molecular Weight: 429.52 g/mol )[3]

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Analytical balance

Procedure:

1. Equilibrate the vial of VY-3-135 powder to room temperature before opening to prevent

condensation.[5]

2. Weigh the desired amount of VY-3-135 powder in a chemical fume hood. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.295 mg of VY-3-135.

3. Add the appropriate volume of DMSO to the powder.

4. Vortex the solution until the powder is completely dissolved. Gentle warming in a water

bath can aid dissolution if necessary.[1]

5. Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.

6. Label the aliquots clearly with the compound name, concentration, date, and storage

temperature.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b7715557?utm_src=pdf-body
https://www.targetmol.com/compound/vy-3-135
https://www.benchchem.com/product/b7715557?utm_src=pdf-body
https://www.medkoo.com/products/50226
https://www.benchchem.com/product/b7715557?utm_src=pdf-body
https://www.dcchemicals.com/coa/COA_DC71165.html
https://www.benchchem.com/product/b7715557?utm_src=pdf-body
https://www.benchchem.com/product/b7715557?utm_src=pdf-body
https://www.medchemexpress.com/vy-3-135.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7715557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Store the aliquots at -80°C or -20°C as indicated in the storage table.[1]

Disposal Plan
Dispose of all waste materials, including empty vials, used pipette tips, and solutions containing

VY-3-135, in accordance with local, state, and federal regulations for chemical waste. Consult

your institution's Environmental Health and Safety (EHS) department for specific guidelines.

Unused stock solutions should be treated as chemical waste.

Visualizing the Workflow
The following diagram illustrates the key steps in the safe handling workflow for VY-3-135.
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Caption: Workflow for Safe Handling of VY-3-135.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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